Cas no 2361655-41-4 (N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide)

• Product Name: N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide
• CAS No: 2361655-41-4
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6024762
• PubChem ID: 139018867
• Update Time: 2025-07-15

N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide
• N-{4-[methyl(methylcarbamoyl)amino]phenyl}prop-2-enamide
• EN300-26573715
• 2361655-41-4
• Z3024771017
• N-[4-[Methyl(methylcarbamoyl)amino]phenyl]prop-2-enamide

• Inchi： 1S/C12H15N3O2/c1-4-11(16)14-9-5-7-10(8-6-9)15(3)12(17)13-2/h4-8H,1H2,2-3H3,(H,13,17)(H,14,16)
• InChI Key： GHJUHRKHVPBFOI-UHFFFAOYSA-N
• SMILES： O=C(NC)N(C)C1C=CC(=CC=1)NC(C=C)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4Ų

Additional information on N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide

N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide (CAS No. 2361655-41-4): An Overview of a Promising Compound in Medicinal Chemistry

N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide (CAS No. 2361655-41-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its amino and carbamoyl functional groups, exhibits promising biological activity and has been the subject of several recent studies exploring its mechanisms of action and potential uses in drug development.

The chemical structure of N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide is particularly noteworthy. The presence of the methyl(methylcarbamoyl)amino group on the phenyl ring, coupled with the prop-2-enamide moiety, confers specific physicochemical properties that are crucial for its biological activity. The carbamoyl group, in particular, is known to play a significant role in enhancing the compound's solubility and stability, which are essential factors for drug development.

Recent research has focused on the pharmacological properties of N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide significantly reduced inflammation in animal models of arthritis, suggesting its potential as a therapeutic agent.

In addition to its anti-inflammatory properties, N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open up new avenues for the development of neuroprotective drugs that could improve the quality of life for patients suffering from these debilitating conditions.

The mechanism of action of N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide is not yet fully understood, but preliminary studies suggest that it may act through multiple pathways. One proposed mechanism involves the modulation of cytokine production and signaling pathways involved in inflammation. Another hypothesis is that the compound may interact with specific receptors or enzymes, such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the inflammatory response.

Clinical trials are currently underway to further evaluate the safety and efficacy of N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before moving on to larger-scale Phase II and III trials.

Beyond its therapeutic applications, N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide has also been explored for its use in diagnostic imaging. Researchers at Harvard Medical School have developed a radiolabeled derivative of this compound that can be used to visualize inflammation in vivo using positron emission tomography (PET). This application could revolutionize the early detection and monitoring of inflammatory diseases, providing valuable insights into disease progression and treatment response.

In conclusion, N-{4-methyl(methylcarbamoyl)aminophenyl}prop-2-enamide (CAS No. 2361655-41-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment and management of various diseases.